Cas no 602-64-2 (Anthragallol)

• Product Name: Anthragallol
• CAS No: 602-64-2
• MF: C₁₄H₈O₅
• MW: 256.210324287415
• CID: 82663
• PubChem ID: 11768
• Update Time: 2025-04-18

Anthragallol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-trihydroxyanthraquinone
• Anthragallol
• 1,2,3-trihydroxyanthracene-9,10-dione
• ANTHRACENE BROWN, WATER SOLUBLE
• ANTHRACENE BROWN
• Anthragallic acid
• Q5413057
• Anthracene Printing Brown
• BDBM50400184
• HY-119840
• CHEMBL192032
• 845J3299E1
• Anthracene Brown FD
• CCRIS 5595
• ANTHRAQUINONE, 1,2,3-TRIHYDROXY-
• AI3-00802
• Alizarin Brown R
• AKOS022507284
• EINECS 210-022-4
• FT-0662242
• 9, 1,2,3-trihydroxy-
• 1,3-Trihydroxy-9,10-anthracenedione
• Chrome Fast Brown FC
• Anthracene Brown FF
• 1,2,3-Trihydroxyanthra-9,10-quinone
• Alizarine Brown HD
• 3,4,10-trihydroxy-2,9-anthraquinone
• Antragallol
• NSC-31754
• Anthraquinone,2,3-trihydroxy-
• NSC31754
• CS-0078110
• CHEBI:2755
• 1,2,3-trihydroxy-9,10-dihydroanthracene-9,10-dione
• Antracromo Brown D
• DTXSID80208946
• PD119402
• NSC 31754
• 1,3,10-trihydroxy-2,9-anthraquinone
• Anthracene Brown WL
• 1,2,3-trihydroxy-9,10-anthraquinone
• 602-64-2
• NS00021241
• Anthracene Brown WH
• UNII-845J3299E1
• ACID BROWN
• 1,3-Trihydroxyanthraquinone
• 1,2,3-Trihydroxy-Anthraquinone
• 3,9,10-trihydroxy-1,2-anthraquinone
• SCHEMBL555230
• Anthracene Brown N
• boc-cys(bzl)-ol
• BRN 2058042
• 1,9,10-trihydroxy-2,3-anthraquinone
• ANTHRAGALLOL [MI]
• Anthracene Brown G
• Anthracene Brown S
• AHKDJQYHVWSRLT-UHFFFAOYSA-N
• Alizarine Brown R
• 4-08-00-03567 (Beilstein Handbook Reference)
• 1,2,3-Trihydroxy-9,10-anthracenedione
• Mitsui Anthracene Brown
• 9,10-Anthracenedione, 1,2,3-trihydroxy-
• 2,3,9-trihydroxy-1,10-anthraquinone
• C.I. 58200
• C.I. Mordant Brown 42
• G67840
• DA-61080

• MDL： MFCD00019146
• Inchi： 1S/C14H8O5/c15-9-5-8-10(14(19)13(9)18)12(17)7-4-2-1-3-6(7)11(8)16/h1-5,15,18-19H
• InChI Key： AHKDJQYHVWSRLT-UHFFFAOYSA-N
• SMILES： OC1=C(C(=CC2C(C3C=CC=CC=3C(C=21)=O)=O)O)O

Computed Properties

• Exact Mass: 256.03700
• Monoisotopic Mass: 256.037173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 32
• XLogP3: 2.4
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: Purple brown powder
• Density: 1.3683 (rough estimate)
• Melting Point: 312-313°
• Boiling Point: 359.45°C (rough estimate)
• Flash Point: 241.7±23.8°C
• Refractive Index: 1.4825 (estimate)
• PSA: 94.83000
• LogP: 1.57880
• Merck: 14,683
• Solubility: Soluble in water \ ethanol \ ethylene glycol ether, slightly soluble in acetone
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Anthragallol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：CB8198000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds